N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-chloro-4-methylphenyl)urea

• IUPAC Name: 1-(5-tert-butyl-2-methoxyphenyl)-3-(3-chloro-4-methylphenyl)urea
• InChI: InChI=1S/C19H23ClN2O2/c1-12-6-8-14(11-15(12)20)21-18(23)22-16-10-13(19(2,3)4)7-9-17(16)24-5/h6-11H,1-5H3,(H2,21,22,23)
• InChI Key: NHSYOEMUHPMNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=C(C=CC(=C2)C(C)(C)C)OC)Cl
• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.8 g/mol

Description

N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-chloro-4-methylphenyl)urea, also known as terbuthylazine, is a herbicide that is widely used in agriculture. It belongs to the triazine family of herbicides and is effective against a broad range of weeds. Terbuthylazine is a white crystalline powder that is soluble in organic solvents but insoluble in water. In

Mechanism of Action

Terbuthylazine acts by inhibiting the photosynthesis process in plants. It blocks the electron transport chain in photosystem II, which leads to the production of reactive oxygen species (ROS). The ROS damage the plant's photosynthetic machinery, leading to the death of the plant. Terbuthylazine is selective towards plants and does not affect mammals or other non-target organisms.
Biochemical and Physiological Effects:
Terbuthylazine has been shown to affect the growth and development of plants. It inhibits the synthesis of chlorophyll, which is essential for photosynthesis. This leads to a reduction in plant growth and biomass. Terbuthylazine has also been shown to affect the expression of genes involved in stress responses and defense mechanisms in plants.

Advantages and Limitations for Lab Experiments

Terbuthylazine is widely used in laboratory experiments to study the effects of herbicides on plant growth and development. It is relatively inexpensive and easy to handle. However, N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-chloro-4-methylphenyl)ureane is not suitable for experiments that require a high degree of selectivity towards specific plant species. It is also not suitable for experiments that require long-term exposure to herbicides.

Future Directions

There are several future directions for research on N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-chloro-4-methylphenyl)ureane. One area of research is the development of new herbicides that are more selective towards specific plant species. Another area of research is the development of herbicides that are less harmful to non-target organisms. Additionally, research can be conducted to study the effects of N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-chloro-4-methylphenyl)ureane on soil health and microbial communities. Finally, research can be conducted to study the long-term effects of N-(5-tert-butyl-2-methoxyphenyl)-N'-(3-chloro-4-methylphenyl)ureane on plant growth and development.

Scientific Research Applications

Terbuthylazine has been extensively studied for its herbicidal properties. It is effective against a broad range of weeds, including annual grasses, broadleaf weeds, and sedges. Terbuthylazine is used in crops such as corn, sorghum, and sugarcane. It has also been used in non-crop areas such as roadsides and industrial sites.